Cas no 1806743-57-6 (Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806743-57-6
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4815209
• Update Time: 2025-06-27

Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-2-19-8(16)6-4(14(17)18)3-5(7(15)13-6)20-9(10,11)12/h3H,2H2,1H3,(H,13,15)
• InChI Key： NJJYBXADFGYEPA-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(C(=O)OCC)=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806743-57-6): A Comprehensive Overview

Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806743-57-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, including its hydroxyl, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The< strong>Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate molecule exhibits a complex interplay of electronic and steric effects due to its multiple functional groups. The presence of a nitro group at the 5-position introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. Conversely, the hydroxyl group at the 2-position and the trifluoromethoxy group at the 3-position introduce electron-donating effects, leading to a balanced distribution of charge within the molecule. This balance is crucial for its interaction with biological targets and its potential role in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The< strong>Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate compound has been investigated for its potential as an intermediate in the synthesis of various pharmacologically active agents. Its structural motifs are reminiscent of several known bioactive molecules, suggesting that it may possess similar or even enhanced biological properties.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The< strong>Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate molecule can undergo various reactions that modify its functional groups, allowing for the synthesis of a wide range of derivatives. These derivatives can then be screened for biological activity, providing a scaffold for drug discovery efforts. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The< strong>Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate compound exemplifies this trend by incorporating a trifluoromethoxy group, which is known to improve drug-like properties. This has led to increased interest in exploring its potential as a lead compound or intermediate in the development of new therapeutic agents.

The< strong>Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate molecule has also been studied in the context of its potential applications in agrochemicals. Pyridine derivatives are known to exhibit herbicidal and fungicidal properties, and this compound shows promise as a precursor for such agents. Its structural features allow for interactions with biological targets involved in plant growth regulation and pathogen resistance, making it a candidate for further investigation in this area.

In conclusion, Ethyl 2-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806743-57-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and agricultural products.